Cas no 1912447-03-0 (Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-)

Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, is a boronic ester-functionalized sulfonamide derivative with applications in organic synthesis and medicinal chemistry. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, enabling the formation of C-C bonds in complex molecule synthesis. The ethenesulfonamide moiety contributes to its potential as a pharmacophore in drug discovery, particularly in targeting sulfonamide-interacting proteins. This compound exhibits stability under standard handling conditions and offers compatibility with a range of reaction conditions. Its structural features make it suitable for constructing biaryl systems or as a precursor for further functionalization in pharmaceutical and materials science research.

Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- structure

1912447-03-0 structure

Product Name:Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-

CAS No:1912447-03-0

MF:C₁₄H₂₀BNO₄S

MW:309.188902854919

MDL:MFCD32206469

CID:4672525

PubChem ID:89414625

Update Time:2025-10-28

Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

- N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethenesulfonamide
- N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethenesulfonamide
- Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
- N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethene-1-sulfonamide
- SCHEMBL14719219
- 1912447-03-0
- D94098
- DB-418313
- AS-73444
- AKOS037647373
- MDL： MFCD32206469
- Inchi： 1S/C14H20BNO4S/c1-6-21(17,18)16-12-9-7-8-11(10-12)15-19-13(2,3)14(4,5)20-15/h6-10,16H,1H2,2-5H3
- InChI Key： JAXJZDJUUHCBDQ-UHFFFAOYSA-N
- SMILES： S(C=C)(NC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

Exact Mass: 309.1206095 g/mol
Monoisotopic Mass: 309.1206095 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 482
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73
Molecular Weight: 309.2

Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM430557-250mg	Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-	1912447-03-0	95%+	250mg	$239	2022-09-01
Chemenu	CM430557-1g	Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-	1912447-03-0	95%+	1g	$508	2022-09-01
eNovation Chemicals LLC	D759621-250mg	Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-	1912447-03-0	95%	250mg	$260	2024-06-05
eNovation Chemicals LLC	D759621-1g	Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-	1912447-03-0	95%	1g	$535	2024-06-05
Aaron	AR01FQEG-250mg	Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-	1912447-03-0	95%	250mg	$359.00	2025-02-10
Aaron	AR01FQEG-1g	Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-	1912447-03-0	95%	1g	$1113.00	2025-02-10
1PlusChem	1P01FQ64-250mg	Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-	1912447-03-0	95%	250mg	$419.00	2024-06-17
1PlusChem	1P01FQ64-1g	Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-	1912447-03-0	95%	1g	$554.00	2023-12-19
A2B Chem LLC	AY12572-100mg	Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-	1912447-03-0	95%	100mg	$248.00	2024-01-02
A2B Chem LLC	AY12572-250mg	Ethenesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-	1912447-03-0	95%	250mg	$299.00	2024-04-20